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The high viscosity index of TMPTO is a key feature documented across manufacturer specifications and

academic research. The table below summarizes its core properties for easy comparison.

Property Typical Specification Range Tested Value (Academic Study)

Kinematic Viscosity @ 40°C 42-55 mm?/s [1] [2] [3] -

Kinematic Viscosity @ 100°C 9-13 mm#¥/s [1] [2] [3] -

Viscosity Index (VI) 180 - 183 [1] [2] 189 [4]

Flash Point > 290 °C [1] [2] 309 °C [4]

Pour Point <-30°Cto-35°C[1][2] [3] -41 °C (approx.) [4]
Acid Value < 1.0 mg KOH/g [1] [2] [3] -

Experimental Protocols for Characterization

Researchers use specific experimental protocols to characterize TMPTQ's properties, including its viscosity

index.
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o Synthesis and Basic Characterization: One studied method involves esterification of oleic acid
with trimethylolpropane (TMP) using a solid acid catalyst without solvent, achieving a high
conversion rate of 96.5% [4]. The synthesized TMPTO is typically characterized by:

o Infrared (IR) Spectroscopy: To confirm the chemical structure and successful ester formation
[4].

o Standard ASTM Methods: To determine physicochemical properties like kinematic viscosity
(ASTM D445), acid value (ASTM D664), and flash point (ASTM D92) [3].

e Tribological and Viscoelastic Evaluation: While not directly applied to TMPTO in the provided
results, Atomic Force Microscopy (AFM) is a powerful technique for evaluating the viscoelastic

properties of soft materials. The general workflow involves:

o Sample Preparation: The material is mounted on the AFM stage, often in a liquid environment
to mimic physiological or operational conditions [5].

o Force Curve Acquisition: A spherical probe approaches, indents, and retracts from the sample
surface at a controlled speed while the force on the cantilever is measured, generating force-
indentation curves [5].

o Data Analysis: Hysteresis (the area between the approach and retraction curves) indicates
energy dissipation due to viscoelasticity. Data is analyzed using viscoelastic contact models
(e.g., Standard Linear Solid model) to quantify properties like complex modulus and relaxation
times [5].

The following diagram illustrates the logical workflow for a typical AFM-based viscoelasticity

measurement.
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AFM viscoelastic measurement workflow

Why TMPTO Has a High Viscosity Index

The high viscosity index of TMPTO is a direct result of its molecular architecture and can be explained by

several key factors:
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e Molecular Structure: TMPTO is a complex polyol ester. Its large, long-chain molecular structure,
derived from oleic acid, creates strong intermolecular interactions [6]. These forces require more
thermal energy to overcome, which means the fluid thins less rapidly as temperature increases

compared to mineral oils or simpler esters [4].

e Inherent Property of Bio-Based Lubricants: The search results note that bio-based lubricants like
TMPTO generally exhibit higher VIs due to the presence of fatty acid chains, which contribute to a

higher overall molecular weight [6].

e Excellent Thermal and Lubrication Properties: The high VI is part of a superior performance
profile that includes high thermal-oxidative stability (evidenced by a high flash point), excellent low-
temperature fluidity (low pour point), and good lubricity, making it an ideal base oil for demanding

applications [1] [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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